![molecular formula C13H24N2O2 B6183004 tert-butyl 4-(2-aminoethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate CAS No. 2624135-79-9](/img/no-structure.png)
tert-butyl 4-(2-aminoethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate
Overview
Description
Tert-butyl 4-(2-aminoethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate, also known as TBAA, is an organic compound with a wide range of applications in scientific research. It is a bicyclic compound with a tert-butyl group and a carboxylate group connected to a central nitrogen atom. TBAA is a versatile compound that has been used in a variety of laboratory experiments, with potential applications in drug development, biochemistry, and other areas of research.
Scientific Research Applications
Tert-butyl 4-(2-aminoethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate has been used in a variety of scientific research applications, including drug development, biochemistry, and drug metabolism studies. It has been used in the synthesis of a variety of biologically active compounds, such as inhibitors of the enzyme acetylcholinesterase. It has also been used in the synthesis of various peptide hormones and other bioactive molecules. Additionally, tert-butyl 4-(2-aminoethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate has been used as a starting material for the synthesis of a variety of other compounds, including drugs, natural products, and other organic molecules.
Mechanism of Action
Tert-butyl 4-(2-aminoethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate is a versatile compound that can be used in a variety of laboratory experiments. Its mechanism of action is dependent on the application in which it is used. In drug development, for example, tert-butyl 4-(2-aminoethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate can be used to synthesize inhibitors of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. In biochemistry, tert-butyl 4-(2-aminoethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate can be used to synthesize peptide hormones and other bioactive molecules. In drug metabolism studies, tert-butyl 4-(2-aminoethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate can be used to synthesize drugs and other organic molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of tert-butyl 4-(2-aminoethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate depend on the application in which it is used. In drug development, tert-butyl 4-(2-aminoethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate can be used to synthesize inhibitors of the enzyme acetylcholinesterase, which can lead to an increase in the levels of acetylcholine in the body. This can lead to increased nerve impulse transmission, which can have a variety of effects on the body, including improved memory and cognition. In biochemistry, tert-butyl 4-(2-aminoethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate can be used to synthesize peptide hormones and other bioactive molecules, which can have a variety of biochemical and physiological effects on the body.
Advantages and Limitations for Lab Experiments
Tert-butyl 4-(2-aminoethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate has a number of advantages for laboratory experiments. It is relatively easy to synthesize, and the yield is typically high. Additionally, it is a versatile compound that can be used in a variety of laboratory experiments, including drug development, biochemistry, and drug metabolism studies.
However, there are some limitations to using tert-butyl 4-(2-aminoethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate in laboratory experiments. It is a relatively expensive compound, and its availability may be limited in some areas. Additionally, it is a relatively unstable compound, and its shelf life is limited.
Future Directions
Tert-butyl 4-(2-aminoethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate has a wide range of potential applications in scientific research. In the future, it could be used in the development of new drugs and other biologically active compounds. Additionally, it could be used in the synthesis of peptide hormones and other bioactive molecules. It could also be used in the development of new organic molecules, such as drugs and other organic compounds. Finally, it could be used in drug metabolism studies, to better understand the metabolism of drugs in the body.
Synthesis Methods
Tert-butyl 4-(2-aminoethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate can be synthesized from a variety of starting materials, including 2-azabicyclo[2.2.1]heptane-2-carboxylic acid and tert-butyl amine. The reaction is carried out at room temperature in an inert atmosphere, such as nitrogen or argon. The yield of the reaction is typically high, and the product can be isolated by simple filtration.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-(2-aminoethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate involves the reaction of tert-butyl 4-bromo-2-azabicyclo[2.2.1]heptane-2-carboxylate with 2-aminoethanol in the presence of a base.", "Starting Materials": [ "tert-butyl 4-bromo-2-azabicyclo[2.2.1]heptane-2-carboxylate", "2-aminoethanol", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Add tert-butyl 4-bromo-2-azabicyclo[2.2.1]heptane-2-carboxylate and 2-aminoethanol to a reaction flask", "Add base to the reaction mixture to initiate the reaction", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. ethyl acetate)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain tert-butyl 4-(2-aminoethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate as a white solid" ] } | |
CAS RN |
2624135-79-9 |
Product Name |
tert-butyl 4-(2-aminoethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate |
Molecular Formula |
C13H24N2O2 |
Molecular Weight |
240.3 |
Purity |
95 |
Origin of Product |
United States |
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